Cas no 1806874-43-0 (5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide)

• Product Name: 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide
• CAS No: 1806874-43-0
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4915788
• Update Time: 2025-10-24

5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide
• 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)3-2(9)1-11-6(12)4(3)15(10,13)14/h1,5H,9H2,(H,11,12)(H2,10,13,14)
• InChI Key： UASWQLUYSFVTGA-UHFFFAOYSA-N
• SMILES： S(C1C(NC=C(C=1C(F)F)N)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: -1.3
• Topological Polar Surface Area: 124

Additional information on 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide

Introduction to 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide (CAS No. 1806874-43-0)

5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide is a specialized chemical compound with a molecular formula that reflects its intricate structure and potential biological activity. This compound, identified by the CAS number 1806874-43-0, has garnered attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, makes this compound a versatile scaffold for medicinal chemistry investigations.

The synthesis and characterization of 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide involve sophisticated methodologies that are critical for understanding its reactivity and potential pharmacological effects. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide detailed insights into the compound's chemical environment, helping researchers to predict its behavior in biological systems.

In recent years, there has been significant interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide suggest potential applications in the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Current research is focused on exploring the pharmacological profile of this compound through in vitro and in vivo studies. Preliminary findings indicate that 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide exhibits inhibitory activity against specific enzymes and receptors implicated in disease progression. For instance, studies have shown that it may interfere with the activity of kinases, which are often overexpressed in cancer cells. Additionally, its sulfonamide moiety suggests potential interactions with bacterial enzymes, making it a candidate for antimicrobial applications.

The hydroxyl group in the molecule also plays a crucial role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's binding affinity to biological targets. This property makes 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide an attractive candidate for further optimization to enhance its therapeutic efficacy.

The development of novel pharmaceutical agents often involves iterative processes of synthesis, testing, and refinement. Researchers are exploring various derivatives of 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide to improve its pharmacokinetic properties and target specificity. By modifying specific functional groups or introducing new ones, scientists aim to create compounds that are more effective and have fewer side effects.

The use of computational modeling techniques has also been instrumental in understanding the potential interactions between 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide and biological targets. Molecular docking studies can predict how the compound binds to specific proteins or enzymes, providing valuable insights into its mechanism of action. These computational approaches complement experimental data and accelerate the drug discovery process.

In conclusion, 5-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an intriguing compound for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is likely to play a significant role in future drug development efforts.